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Compound of Interest

Compound Name: DAPK Substrate Peptide

Cat. No.: B12354112 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of Death-Associated Protein Kinase (DAPK) substrate peptides,

focusing on their molecular characteristics and the methodologies for their study.

Introduction
Death-Associated Protein Kinase 1 (DAPK1) is a calcium/calmodulin-dependent

serine/threonine kinase that plays a pivotal role in multiple cellular processes, including

apoptosis, autophagy, and tumor suppression.[1][2] Its function is intricately linked to the

phosphorylation of a variety of substrate proteins. Understanding the molecular weight and

properties of these substrates, along with the signaling pathways they participate in, is crucial

for elucidating the mechanisms of DAPK-mediated cellular regulation and for the development

of targeted therapeutics.

DAPK Substrate Peptide: Molecular Weight and
Properties
A commercially available synthetic peptide serves as a well-characterized substrate for in vitro

DAPK kinase assays. This peptide facilitates the study of DAPK1 enzymatic activity and the

screening of potential inhibitors.
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Property Value Reference

Molecular Weight 1578.82 Da --INVALID-LINK--

1692.84 Da (TFA salt) --INVALID-LINK--

Formula C70H115N25O17 --INVALID-LINK--

C72H116F3N25O19 (TFA salt) --INVALID-LINK--

Amino Acid Sequence
Lys-Lys-Arg-Pro-Gln-Arg-Arg-

Tyr-Ser-Asn-Val-Phe
--INVALID-LINK--

Kinetic Constant (Km) 9 µM --INVALID-LINK--

Endogenous DAPK1 Substrates
DAPK1 phosphorylates a range of endogenous proteins, thereby modulating their function and

influencing cellular fate. The table below summarizes key physiological substrates of DAPK1.

Substrate
Molecular Weight
(Human)

Phosphorylation
Site(s)

Key Biological Role

Beclin-1 51.9 - 54.1 kDa Threonine 119 (T119)
Autophagy

Induction[1][2][3]

Tuberous Sclerosis 2

(TSC2)
~200 kDa Serine 939 (S939)

mTORC1 Signaling[4]

[5][6][7][8]

Myosin Light Chain 9

(MLC9)
19.9 kDa

Not explicitly defined

for DAPK1

Cytoskeletal

Dynamics

Protein Kinase D

(PKD)

Not specified in

results

Not specified in

results
Autophagy[9]

p53
Not specified in

results

Not specified in

results
Apoptosis[10]

DAPK Signaling Pathways
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DAPK1 is a central node in signaling pathways that govern cell death and survival. Its

activation by stimuli such as interferon-gamma, TNF-alpha, and Fas leads to the

phosphorylation of downstream targets, culminating in either apoptosis or autophagy.[11]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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